Cas no 17811-28-8 (1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]-)

• Product Name: 1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]-
• CAS No: 17811-28-8
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• MDL: MFCD03273554
• CID: 174838
• PubChem ID: 87317
• Update Time: 2025-06-13

1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]-
• [2-(hydroxymethyl)-3-methoxy-4-methyl-5-(3-methylbut-2-enoxy)phenyl]methanol
• ZINNIOL
• 1,2-Bis-hydroxymethyl-5-<3,3-dimethyl-allyloxy>-3-methoxy-4-methyl-benzol,Zinniol
• 3-Methoxy-4-methyl-5-(3-methyl-2-butenyloxy)-1,2-benzenedimethanol
• 3-Methoxy-4-methyl-5-[(3-methyl-2-butenyl)oxy]-1,2-benzenedimethanol
• UNII-2XM821R13R
• 1,2-Benzenedimethanol, 3-methoxy-4-methyl-5-((3-methyl-2-butenyl)oxy)-
• CHEBI:10117
• NSC-125427
• NSC125427
• NS00134364
• BRD-K31553865-001-01-8
• DTXSID10170425
• Zinniol, >=90% (LC/MS-UV)
• NCI60_000594
• 2XM821R13R
• NSC 125427
• AC1Q563R
• BS-1543
• AKOS040735545
• CHEMBL1973111
• AC1L3DE3
• ACon1_002206
• SCHEMBL3117461
• NCGC00179724-01
• Q27108590
• 17811-28-8
• DTXCID4092916
• (2-(hydroxymethyl)-3-methoxy-4-methyl-5-(3-methylbut-2-enoxy)phenyl)methanol

• MDL： MFCD03273554
• Inchi： 1S/C15H22O4/c1-10(2)5-6-19-14-7-12(8-16)13(9-17)15(18-4)11(14)3/h5,7,16-17H,6,8-9H2,1-4H3
• InChI Key： DUMQPTRUYCCSEZ-UHFFFAOYSA-N
• SMILES： O(C/C=C(\C)/C)C1=CC(CO)=C(CO)C(=C1C)OC

Computed Properties

• Exact Mass: 266.15200
• Monoisotopic Mass: 266.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 425.3°Cat760mmHg
• Flash Point: 211°C
• Refractive Index: 1.541
• PSA: 58.92000
• LogP: 2.33320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]-

Comprehensive Analysis of 1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]- (CAS No. 17811-28-8)

The compound 1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]- (CAS No. 17811-28-8) is a specialized organic molecule with a unique structure and potential applications in various industries. This aromatic derivative features a benzenedimethanol core, substituted with a methoxy group, a methyl group, and a prenyloxy side chain. Its molecular formula and intricate architecture make it a subject of interest in fields such as flavor and fragrance chemistry, pharmaceutical intermediates, and functional materials.

Recent trends in green chemistry and sustainable synthesis have spurred interest in compounds like 1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]-. Researchers are exploring its potential as a bioactive scaffold due to its structural similarity to naturally occurring phenylpropanoids, which are known for their antioxidant and anti-inflammatory properties. The compound's prenyloxy side chain, in particular, is a motif found in many plant-derived metabolites, making it relevant to nutraceutical and cosmeceutical applications.

From a synthetic chemistry perspective, CAS No. 17811-28-8 presents intriguing challenges and opportunities. The presence of multiple functional groups—hydroxyl, methoxy, and allyl ether—allows for diverse chemical modifications. This versatility aligns with the growing demand for customizable intermediates in drug discovery and material science. Notably, the compound's chiral centers (if present) could be exploited for asymmetric synthesis, a hot topic in modern organic chemistry.

In the flavor and fragrance industry, derivatives of 1,2-Benzenedimethanol are valued for their ability to impart complex olfactory profiles. The 3-methoxy-4-methyl substitution pattern is reminiscent of vanillin analogs, while the prenyloxy group may contribute herbal or citrus notes. With consumers increasingly seeking natural-identical and clean-label ingredients, this compound's potential as a sustainable aroma chemical warrants further investigation.

Analytical characterization of 1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]- typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and FT-IR. These methods are crucial for verifying purity—a critical parameter given the compound's potential use in high-value applications. Recent advancements in process analytical technology (PAT) could optimize its production, addressing the industry's need for cost-effective synthesis routes.

The stability profile of CAS No. 17811-28-8 under various conditions (pH, temperature, light) is another area of practical importance. Understanding its degradation pathways is essential for formulation scientists working on longevity enhancement in end products. This aligns with current market demands for performance ingredients with extended shelf lives.

Looking ahead, the compound's potential in smart materials deserves attention. The benzenedimethanol core could serve as a building block for polymers with tunable properties, responding to trends in stimuli-responsive materials. Its aromaticity and functional groups make it a candidate for developing advanced coatings or electronic materials, areas experiencing rapid growth.

In conclusion, 1,2-Benzenedimethanol,3-methoxy-4-methyl-5-[(3-methyl-2-buten-1-yl)oxy]- represents a multifaceted compound with cross-industry relevance. Its structural features bridge traditional organic chemistry with cutting-edge applications, from life sciences to material innovation. As research continues to uncover its full potential, this compound may emerge as a key player in addressing contemporary challenges in sustainable chemistry and functional ingredient development.